4-chloro-1-(3-nitrobenzyl)-1H-pyrazole

• IUPAC Name: 4-chloro-1-[(3-nitrophenyl)methyl]pyrazole
• InChI: InChI=1S/C10H8ClN3O2/c11-9-5-12-13(7-9)6-8-2-1-3-10(4-8)14(15)16/h1-5,7H,6H2
• InChI Key: LGBXQFPKDVMYFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=N2)Cl
• Molecular Formula: C10H8ClN3O2
• Molecular Weight: 237.64 g/mol

Description

4-chloro-1-(3-nitrobenzyl)-1H-pyrazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. The compound is also known as CNB-001 and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood. However, it is believed to exert its neuroprotective effects through the modulation of various cellular pathways, including the reduction of oxidative stress and inflammation.
Biochemical and Physiological Effects:
CNB-001 has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of disease. Additionally, the compound has been shown to improve cognitive function and reduce neuronal damage in animal models of traumatic brain injury and stroke.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CNB-001 in lab experiments is its potential therapeutic applications in various diseases. Additionally, the compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using CNB-001 is the lack of knowledge regarding its exact mechanism of action, which can make it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research on CNB-001. One area of interest is the development of new therapeutic applications for the compound. Additionally, further studies are needed to elucidate the exact mechanism of action of CNB-001 and to determine its potential applications in other diseases. Finally, research on the pharmacokinetics and toxicity of the compound is needed to determine its safety and efficacy for use in humans.
In conclusion, 4-chloro-1-(3-nitrobenzyl)-1H-pyrazole is a promising chemical compound that has gained significant attention in the scientific research community. Its potential therapeutic applications, neuroprotective effects, and anti-inflammatory properties make it an attractive candidate for further study. However, further research is needed to fully understand its mechanism of action and to determine its safety and efficacy for use in humans.

Synthesis Methods

The synthesis of 4-chloro-1-(3-nitrobenzyl)-1H-pyrazole involves the reaction of 3-nitrobenzyl bromide with 4-chloropyrazole in the presence of a base. The reaction proceeds through nucleophilic substitution and results in the formation of the desired compound.

Scientific Research Applications

CNB-001 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective effects in animal models of traumatic brain injury, stroke, and Alzheimer's disease. The compound has also been studied for its anti-inflammatory and antioxidant properties.